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Compound of Interest

Compound Name: Dimethyl 3-hydroxyphthalate

Cat. No.: B1315018

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and
storage of Dimethyl 3-hydroxyphthalate (CAS No: 36669-02-0). Adherence to these
guidelines is crucial to ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties

Dimethyl 3-hydroxyphthalate is an organic compound used as a reactant in chemical
syntheses, including the preparation of proteolysis targeting chimeras (PROTACS).[1]
Understanding its properties is essential for safe handling.

Property Value Reference
Molecular Formula C10H1005 [2]
Molecular Weight 210.18 g/mol [2]

dimethyl 3-hydroxybenzene-
IUPAC Name [2]

1,2-dicarboxylate

Dimethyl 3-hydroxybenzene-
1,2-dicarboxylate; 3-

Synonyms o [1][2]
Hydroxyphthalic acid dimethyl

ester
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Safety and Hazard Information

Dimethyl 3-hydroxyphthalate is classified as an irritant. The following GHS hazard
statements apply:

e H315: Causes skin irritation.[2][3]

o H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]
Signal Word: Warning

It is imperative to handle this chemical with appropriate personal protective equipment and in a
well-ventilated area.

Personal Protective Equipment (PPE)

To minimize exposure risk, the following PPE should be worn at all times when handling
Dimethyl 3-hydroxyphthalate:

» Eye Protection: Wear chemical safety goggles or a face shield.[4]

» Hand Protection: Use chemically resistant gloves, such as nitrile rubber.[5][6] Inspect gloves
for integrity before each use.[5]

» Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[4][7]

» Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a
NIOSH-approved respirator may be necessary.[7]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to prevent accidents and
maintain chemical stability.

4.1 Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Avoid direct contact with skin and eyes.[5][7]

Do not inhale dust, fumes, or vapors.[7]

Wash hands thoroughly after handling.[5]

Keep the container tightly closed when not in use.[5][6]

4.2 Storage:

» Store in a cool, dry, and well-ventilated place.[4][5]

o Keep containers tightly sealed to prevent contamination and leakage.[5][6]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4]

4.3 Spill and Waste Disposal:

In case of a spill, absorb the material with an inert absorbent such as sand or vermiculite.[6]

Collect the absorbed material in a sealed container for proper disposal as hazardous waste.

[7]

Do not allow the product to enter drains or waterways.[5][7]

Dispose of waste in accordance with local, state, and federal regulations.

Emergency Procedures

5.1 Eye Contact:

» Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4]

o Seek immediate medical attention.[5]
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5.2 Skin Contact:

* Remove contaminated clothing.[4]

o Wash the affected area with soap and plenty of water.[7]

« If skin irritation occurs, seek medical attention.

5.3 Inhalation:

¢ Move the affected person to fresh air.[7]

« If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[7]
» Seek medical attention.

5.4 Ingestion:

Do not induce vomiting.

Rinse mouth with water.[7]

Never give anything by mouth to an unconscious person.[7]

Seek immediate medical attention.

Experimental Protocols

The following is a representative protocol for a reaction involving Dimethyl 3-
hydroxyphthalate. All steps should be performed in a chemical fume hood while wearing
appropriate PPE.

6.1 Synthesis of a PROTAC Precursor

This protocol describes a step in the synthesis of a proteolysis targeting chimera, a common
application for this compound.[1]

Materials:
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» Dimethyl 3-hydroxyphthalate

e Anhydrous N,N-Dimethylformamide (DMF)

e Potassium carbonate (K2CO3)

o Alkyl halide (e.g., 1-bromo-3-chloropropane)

» Nitrogen or Argon gas supply

» Round-bottom flask

o Magnetic stirrer and stir bar

e Heating mantle with temperature control

» Standard laboratory glassware for workup and purification

Procedure:

e Set up a dry round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet.
o Add Dimethyl 3-hydroxyphthalate (1.0 eq) to the flask.

e Add anhydrous DMF to dissolve the starting material.

e Add potassium carbonate (1.5 eq) to the reaction mixture.

 Stir the mixture at room temperature for 15 minutes.

o Slowly add the alkyl halide (1.1 eq) to the reaction mixture.

e Heat the reaction to the desired temperature (e.g., 60 °C) and monitor by TLC or LC-MS.
e Upon completion, cool the reaction to room temperature.

e Quench the reaction by slowly adding water.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).
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» Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

 Purify the crude product by column chromatography.

Diagrams
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Safe Handling and Storage of Dimethyl 3-hydroxyphthalate

Start: Obtain Dimethyl
3-hydroxyphthalate

:

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

:

Handling in
Fume Hood

Storage:
- Cool, Dry, Well-Ventilated
- Tightly Sealed Container

Follow Spill Protocol:
- Absorb with Inert Material
- Collect for Disposal

Properly Stored

Waste Disposal:
- Collect in Sealed Container

- Dispose as Hazardous Waste

v

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.
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Synthesis Protocol Workflow

1. Reaction Setup
(Dry Glassware, N2/Ar)

2. Add Reagents:
- Dimethyl 3-hydroxyphthalate

- Anhydrous DMF
- K2CO03

3. Stir at RT

4. Add Alkyl Halide

5. Heat and Monitor
(TLC/LC-MS)

6. Workup:
- Quench with Water
- Extract with Organic Solvent

7. Purify
(Column Chromatography)

Final Product

Click to download full resolution via product page

Caption: Experimental workflow for synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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